molecular formula C5H2ClN3S B8629086 5-Chloro-[1,2,5]thiadiazolo[3,4-b]pyridine

5-Chloro-[1,2,5]thiadiazolo[3,4-b]pyridine

Cat. No.: B8629086
M. Wt: 171.61 g/mol
InChI Key: HKRVGZDCVOZOJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-[1,2,5]thiadiazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C5H2ClN3S and its molecular weight is 171.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H2ClN3S

Molecular Weight

171.61 g/mol

IUPAC Name

5-chloro-[1,2,5]thiadiazolo[3,4-b]pyridine

InChI

InChI=1S/C5H2ClN3S/c6-4-2-1-3-5(7-4)9-10-8-3/h1-2H

InChI Key

HKRVGZDCVOZOJM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC2=NSN=C21)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloropyridine-2,3-diamine (Example 23, Step 1) (150 mg, 1.045 mmol) was taken-up in dioxane (21.0 ml) under argon at room temperature. Thionyl chloride (686 μl, 9.40 mmol) was added dropwise over 15 minutes. The mixture was then stirred at 75° C. for 24 hours. The reaction was quenched with water and extracted three times with ethyl acetate. All organic layers were combined, dried over anhydrous magnesium sulfate, and concentrated. The resulting crude product was purified by silica gel chromatography (0-65% ethyl acetate/hexanes) to afford 5-chloro[1,2,5]thiadiazolo[3,4-b]pyridine. LRMS (APCI) calc'd for (C5H3ClN3S) [M+H]+, 172. found 172.
Quantity
150 mg
Type
reactant
Reaction Step One
Quantity
686 μL
Type
reactant
Reaction Step Two
Quantity
21 mL
Type
solvent
Reaction Step Three

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